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Compound of Interest

Compound Name: Integracin B

Cat. No.: B608110 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Integracin B is a naturally occurring dimeric alkyl aromatic compound isolated from the

endophytic fungus Cytonaema sp.[1] It has garnered significant interest in the scientific

community for its potent inhibitory activity against the human immunodeficiency virus type 1

(HIV-1) integrase, a crucial enzyme for viral replication. This technical guide provides a

comprehensive overview of the chemical structure, physicochemical properties, and biological

activity of Integracin B. Detailed experimental protocols for its isolation and the assessment of

its enzymatic inhibition are also presented. Furthermore, this document includes a visualization

of its mechanism of action against HIV-1 integrase.

Chemical Structure and Physicochemical Properties
Integracin B is a benzoate ester resulting from the formal condensation of the hydroxyl group

of 5-(8-hydroxyundecyl)benzene-1,3-diol with 4,6-dihydroxybenzoic acid, which is also

substituted by an 8-hydroxyundecyl group at position 2. This dimeric structure is a key feature

of the integracin family of compounds.

The chemical and physical properties of Integracin B are summarized in the table below.
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Property Value

Molecular Formula C₃₅H₅₄O₇

Molecular Weight 586.8 g/mol

CAS Number 224186-05-4

Appearance Not specified in available literature

Solubility Not specified in available literature

Spectroscopic Data
Detailed spectroscopic data is essential for the unambiguous identification and characterization

of Integracin B. The following tables summarize the key spectroscopic features.

Table 1: ¹H NMR Spectroscopic Data (Data not available in searched documents)

Chemical Shift (δ)
ppm

Multiplicity
Coupling Constant
(J) Hz

Assignment

Data not available

Table 2: ¹³C NMR Spectroscopic Data (Data not available in searched documents)

Chemical Shift (δ) ppm Assignment

Data not available

Table 3: Mass Spectrometry Data (Data not available in searched documents)

m/z Ion Type

Data not available

Table 4: Infrared (IR) Spectroscopic Data (Data not available in searched documents)
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Wavenumber (cm⁻¹) Description

Data not available

Note: The specific spectroscopic data (¹H NMR, ¹³C NMR, HR-FAB-MS, and IR) for Integracin
B, while foundational for its characterization, were not available in the publicly accessible

literature at the time of this compilation.

Biological Activity
Integracin B is a potent inhibitor of HIV-1 integrase, a key enzyme in the retroviral life cycle.[1]

The enzyme catalyzes the insertion of the viral DNA into the host cell's genome in a two-step

process: 3'-processing and strand transfer. Integracin B has been shown to inhibit both the

coupled and strand transfer activities of HIV-1 integrase.[1]

Table 5: In Vitro Biological Activity of Integracin B

Target Assay IC₅₀ (µM)

HIV-1 Integrase Coupled Reaction 6.1[2]

HIV-1 Integrase Strand Transfer Data not available

HepG2 (Human Liver Cancer

Cell Line)
Cytotoxicity 9.97

Experimental Protocols
Isolation of Integracin B from Cytonaema sp.
The following is a generalized protocol for the isolation of Integracin B based on methods for

isolating secondary metabolites from fungal cultures. The specific details for Integracin B were

not fully available in the reviewed literature.

Workflow for the Isolation of Integracin B
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Fermentation and Extraction

Purification

Analysis

Solid-state fermentation of Cytonaema sp. on rice medium

Extraction of mycelia and medium with ethyl acetate

Concentration of the crude extract

Chromatographic separation (e.g., silica gel, HPLC)

Isolation of pure Integracin B

Spectroscopic analysis (NMR, MS, IR)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b608110?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Assay Preparation

Enzymatic Reaction

Detection

Coat microplate wells with donor DNA substrate

Block non-specific binding sites

Incubate HIV-1 integrase with Integracin B

Add target DNA to initiate strand transfer

Add labeled antibody to detect integrated DNA

Measure signal (e.g., absorbance, fluorescence)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b608110?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b608110?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

